Cas no 126026-23-1 (2-Propen-1-one,1-(7-hydroxy-5-methoxy-2,2-dimethyl-2H-1-benzopyran-8-yl)-3-(4-hydroxyphenyl)-,(2E)-)

• Product Name: 2-Propen-1-one,1-(7-hydroxy-5-methoxy-2,2-dimethyl-2H-1-benzopyran-8-yl)-3-(4-hydroxyphenyl)-,(2E)-
• CAS No: 126026-23-1
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 152825
• PubChem ID: 14542258
• Update Time: 2024-03-01

2-Propen-1-one,1-(7-hydroxy-5-methoxy-2,2-dimethyl-2H-1-benzopyran-8-yl)-3-(4-hydroxyphenyl)-,(2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(7-hydroxy-5-methoxy-2,2-dimethyl-2H-1-benzopyran-8-yl)-3-(4-hydroxyphenyl)-,(2E)-
• 2-Propen-1-one,1-(7-hydroxy-5-methoxy-2,2-dimethyl-2H-1-benzopyran-8-yl)-3-(4-hydroxyphenyl)-,(E)-
• Citrunobin

• Inchi： 1S/C21H20O5/c1-21(2)11-10-15-18(25-3)12-17(24)19(20(15)26-21)16(23)9-6-13-4-7-14(22)8-5-13/h4-12,22,24H,1-3H3/b9-6+
• InChI Key： RPGWAGOTDRYEAD-RMKNXTFCSA-N
• SMILES： O1C2C(C(/C=C/C3C=CC(=CC=3)O)=O)=C(C=C(C=2C=CC1(C)C)OC)O

Computed Properties

• Exact Mass: 352.13107373g/mol
• Monoisotopic Mass: 352.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones